Cas no 1226449-88-2 (1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide)

• Product Name: 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• CAS No: 1226449-88-2
• MF: C₂₀H₂₀ClN₅O₂
• MW: 397.858102798462
• CID: 6418474
• PubChem ID: 49675935
• Update Time: 2025-08-03

1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• 1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide
• 1226449-88-2
• VU0646274-1
• SR-01000923016-1
• AKOS024512245
• F5527-2209
• 1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(3-methylisoxazol-5-yl)piperidine-3-carboxamide
• SR-01000923016

• Inchi： 1S/C20H20ClN5O2/c1-13-11-19(28-25-13)22-20(27)15-3-2-10-26(12-15)18-9-8-17(23-24-18)14-4-6-16(21)7-5-14/h4-9,11,15H,2-3,10,12H2,1H3,(H,22,27)
• InChI Key： OSWNGJQXTJQNRB-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(Cl)C=C3)C=C2)CCCC(C(NC2ON=C(C)C=2)=O)C1

Computed Properties

• Exact Mass: 397.1305526g/mol
• Monoisotopic Mass: 397.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide

Introduction to 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide (CAS No. 1226449-88-2)

1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide (CAS No. 1226449-88-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CPPO, is a member of the pyridazine class and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of CPPO features a pyridazine ring substituted with a 4-chlorophenyl group at the 6-position and a piperidine ring at the 3-position. The piperidine ring is further functionalized with an amide group, which is attached to a 3-methyl-1,2-oxazol-5-yl moiety. This unique structural arrangement confers CPPO with distinct biological activities and pharmacokinetic properties.

Recent research has highlighted the potential of CPPO as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that CPPO exhibits significant activity against enzymes such as phosphodiesterase (PDE) and monoamine oxidase (MAO), which are key targets in the treatment of neurological disorders like Alzheimer's disease and Parkinson's disease. Additionally, CPPO has demonstrated promising anti-inflammatory properties, making it a candidate for the treatment of chronic inflammatory conditions.

In the realm of cancer research, CPPO has been investigated for its ability to modulate signaling pathways that are dysregulated in cancer cells. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are crucial for cell proliferation and survival. Preclinical studies have demonstrated that CPPO can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colorectal cancers. These findings suggest that CPPO may have therapeutic potential as an anticancer agent.

The pharmacokinetic profile of CPPO has also been extensively characterized. It has been found to exhibit good oral bioavailability and favorable distribution properties, allowing it to effectively reach target tissues. Moreover, CPPO demonstrates low toxicity in animal models, which is a critical factor for its potential clinical development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its suitability for treating CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of CPPO in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerance to the compound and preliminary evidence of therapeutic benefit. These trials are expected to provide valuable insights into the optimal dosing regimens and potential side effects associated with CPPO therapy.

In conclusion, 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(3-methyl-1,2-oxazol-5-yl)piperidine-3-carboxamide (CAS No. 1226449-88-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological settings. As research continues to advance, it is anticipated that CPPO will play a significant role in the discovery and development of new therapeutic strategies for various diseases.